Cas no 54109-15-8 (Ethanone,2-bromo-1-(2,4,6-trimethoxyphenyl)-)

Ethanone,2-bromo-1-(2,4,6-trimethoxyphenyl)- structure
54109-15-8 structure
Product Name:Ethanone,2-bromo-1-(2,4,6-trimethoxyphenyl)-
CAS No:54109-15-8
MF:C11H13BrO4
MW:289.122523069382
CID:374529
PubChem ID:193915
Update Time:2025-04-19

Ethanone,2-bromo-1-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-(2,4,6-trimethoxyphenyl)-
    • 2-bromo-1-(2,4,6-trimethoxyphenyl)ethanone
    • N-2',4',6'-trimethoxyphenacyl bromide
    • NTMPB
    • 2,4,6-Trimethoxyphenacyl bromide
    • DTXSID10202452
    • 54109-15-8
    • Ethanone, 2-bromo-1-(2,4,6-trimethoxyphenyl)-
    • AKOS030239942
    • MWODTVPKPLLOOE-UHFFFAOYSA-N
    • SCHEMBL824487
    • Inchi: 1S/C11H13BrO4/c1-14-7-4-9(15-2)11(8(13)6-12)10(5-7)16-3/h4-5H,6H2,1-3H3
    • InChI Key: MWODTVPKPLLOOE-UHFFFAOYSA-N
    • SMILES: BrCC(C1C(=CC(=CC=1OC)OC)OC)=O

Computed Properties

  • Exact Mass: 287.99969
  • Monoisotopic Mass: 288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.402
  • Boiling Point: 391.3°Cat760mmHg
  • Flash Point: 190.5°C
  • Refractive Index: 1.533
  • PSA: 44.76
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